Cas no 65006-97-5 ((1-Chlorocyclopropyl)sulfinylbenzene)

• Product Name: (1-Chlorocyclopropyl)sulfinylbenzene
• CAS No: 65006-97-5
• MF: C₉H₉ClOS
• MW: 200.685160398483
• CID: 1683876
• PubChem ID: 11680022
• Update Time: 2025-10-28

(1-Chlorocyclopropyl)sulfinylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, [(1-chlorocyclopropyl)sulfinyl]-
• [(1-Chlorocyclopropyl)sulfinyl]benzene
• α-chlorocyclopropyl phenyl sulfoxide
• A923739
• (1-chlorocyclopropyl)sulfinylbenzene
• G66804
• ((1-Chlorocyclopropyl)sulfinyl)benzene
• 65006-97-5
• SY318855
• MFCD22370067
• [(1-Chlorocyclopropyl)sulfinyl]benzene-C6898
• (1-Chlorocyclopropyl)sulfinylbenzene

• MDL： N/A
• Inchi： 1S/C9H9ClOS/c10-9(6-7-9)12(11)8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： SOZLZFHVVDEWNB-UHFFFAOYSA-N
• SMILES： ClC1(CC1)S(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 200.00637
• Monoisotopic Mass: 200.0062638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07

(1-Chlorocyclopropyl)sulfinylbenzene Security Information

• Storage Condition：(BD306836)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides

Additional information on (1-Chlorocyclopropyl)sulfinylbenzene

The Compound (1-Chlorocyclopropyl)sulfinylbenzene: A Comprehensive Overview

The compound (1-Chlorocyclopropyl)sulfinylbenzene (CAS No. 65006-97-5) is a fascinating molecule with significant applications in various fields of chemistry. This compound, characterized by its unique structure, has garnered attention due to its potential in drug design, material science, and organic synthesis. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to (1-Chlorocyclopropyl)sulfinylbenzene.

Structure and Properties

(1-Chlorocyclopropyl)sulfinylbenzene consists of a benzene ring attached to a sulfinyl group (-SO-) and a chlorinated cyclopropyl substituent. The cyclopropane ring introduces strain into the molecule, which can influence its reactivity and stability. The presence of the sulfinyl group adds electron-withdrawing character to the molecule, enhancing its electrophilic properties. This combination of structural features makes (1-Chlorocyclopropyl)sulfinylbenzene a versatile building block in organic synthesis.

Recent studies have explored the electronic properties of this compound using computational chemistry techniques. Researchers have found that the molecule exhibits distinct frontier molecular orbitals, which could be exploited in designing novel materials with specific electronic characteristics.

Synthesis and Reactivity

The synthesis of (1-Chlorocyclopropyl)sulfinylbenzene typically involves multi-step reactions. One common approach is the coupling of chlorinated cyclopropane derivatives with benzene sulfoxides under appropriate conditions. The reaction conditions are critical to ensure high yields and selectivity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and costs.

In terms of reactivity, (1-Chlorocyclopropyl)sulfinylbenzene has shown promise in nucleophilic aromatic substitution reactions. The electron-deficient nature of the benzene ring facilitates such transformations, making it a valuable substrate for constructing complex molecules.

Applications in Drug Design

(1-Chlorocyclopropyl)sulfinylbenzene has found applications in medicinal chemistry due to its potential as a lead compound for drug development. The molecule's unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent studies have explored its role as a scaffold for designing inhibitors of kinases and other therapeutic targets.

Preliminary pharmacological evaluations suggest that derivatives of (1-Chlorocyclopropyl)sulfinylbenzene exhibit promising bioactivity profiles. These findings highlight the importance of further research into this compound's therapeutic potential.

Recent Research Advancements

The past few years have witnessed significant progress in understanding the properties and applications of (1-Chlorocyclopropyl)sulfinylbenzene. Researchers have employed advanced spectroscopic techniques to study its electronic structure and reactivity at the molecular level.

In addition, green chemistry approaches have been applied to develop more sustainable synthesis routes for this compound. These efforts align with the growing demand for environmentally friendly chemical processes.

Furthermore, computational modeling has played a pivotal role in predicting the behavior of (1-Chlorocyclopropyl)sulfinylbenzene under various reaction conditions. Such insights are invaluable for optimizing synthetic pathways and designing new compounds based on this scaffold.

Conclusion

(1-Chlorocyclopropyl)sulfinylbenzene, with its distinctive structure and versatile properties, continues to be a subject of intense research interest. Its applications span across multiple disciplines, from organic synthesis to drug discovery. As research progresses, we can expect even more innovative uses for this compound in the future.